Cas no 2228912-10-3 (O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228912-10-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6233563
• PubChem ID: 165868317
• Update Time: 2025-06-08

O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(cyclopropylmethyl)cyclopropyl]methyl}hydroxylamine
• EN300-1833347
• 2228912-10-3

• Inchi： 1S/C8H15NO/c9-10-6-8(3-4-8)5-7-1-2-7/h7H,1-6,9H2
• InChI Key： NXYXRFSFPXWWEI-UHFFFAOYSA-N
• SMILES： O(CC1(CC1)CC1CC1)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine

Recent Advances in the Study of O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine (CAS: 2228912-10-3)

The compound O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine (CAS: 2228912-10-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine, which serves as a key intermediate in the development of novel bioactive molecules. The compound's cyclopropylmethyl groups confer enhanced stability and lipophilicity, making it an attractive scaffold for drug design. Researchers have successfully utilized this compound in the synthesis of various enzyme inhibitors, particularly those targeting proteases and kinases involved in inflammatory and oncogenic pathways.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine exhibit promising inhibitory effects against several disease-relevant targets. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound showed potent activity against the SARS-CoV-2 main protease, suggesting its potential utility in antiviral drug development. Additionally, its role as a hydroxylamine derivative has been explored in the context of nitric oxide (NO) donation, which could have implications for cardiovascular therapeutics.

The pharmacological profile of O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine has also been investigated in preclinical models. A study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings underscore its potential as a lead compound for further optimization and development.

Despite these promising results, challenges remain in the clinical translation of O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine-based therapeutics. Issues such as off-target effects and potential toxicity need to be addressed through rigorous structure-activity relationship (SAR) studies and medicinal chemistry optimization. Future research directions may include the exploration of novel derivatives with improved selectivity and efficacy, as well as the development of targeted delivery systems to enhance therapeutic outcomes.

In conclusion, O-{1-(cyclopropylmethyl)cyclopropylmethyl}hydroxylamine (CAS: 2228912-10-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are warranted to fully elucidate its mechanisms of action and to harness its benefits for the treatment of various diseases. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives.